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Compound of Interest

4,7-Dimethyl-1H-indazole-3-
Compound Name:
carbaldehyde

Cat. No.: B1343718

Reaction Principle and Mechanism

The conversion of an indole to a 1H-indazole-3-carboxaldehyde via nitrosation is a multi-step
process. The reaction is initiated by the electrophilic attack of a nitrosating agent (formed in situ
from sodium nitrite and acid) at the electron-rich C3 position of the indole ring. This leads to a
C3-nitroso indole, which tautomerizes to an oxime intermediate. The oxime then facilitates the
addition of a water molecule at the C2 position, triggering the cleavage of the C2-C3 bond and
opening the pyrrole ring. The process concludes with a ring-closure step, forming the stable
pyrazole ring of the indazole system and yielding the final 1H-indazole-3-carboxaldehyde
product.[1]
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Preparation

Prepare Nitrosating Mixture Prepare Indole Solution
(NaNO2, HCI, H20, DMF) at 0°C (Substituted Indole in DMF)

Reaction

Slowly Add Indole Solution to Nitrosating Mixture
(2 hours at 0°C via Syringe Pump)

Stir Reaction Mixture
(Time and Temperature are Substrate-Dependent)

Work-up and Purification

Final Broduct

Isolate Pure 1H-Indazole-3-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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